Cas no 1014028-32-0 (N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 1014028-32-0
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 5984230
• PubChem ID: 16802497
• Update Time: 2025-05-24

N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethylpyrazole-3-carboxamide
• 1014028-32-0
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide
• F2446-0163
• AKOS024648936

• Inchi： 1S/C15H15N5O3/c1-9-8-12(19-20(9)2)13(21)16-15-18-17-14(23-15)10-4-6-11(22-3)7-5-10/h4-8H,1-3H3,(H,16,18,21)
• InChI Key： SSDBESHELKLBAH-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(NC2=NN=C(C3=CC=C(OC)C=C3)O2)=O)=N1

Computed Properties

• Exact Mass: 313.11748936g/mol
• Monoisotopic Mass: 313.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.1Ų

Additional information on N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide

N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1014028-32-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a methoxyphenyl group and an oxadiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide typically involves multi-step reactions, starting from readily available starting materials. The key steps often include the formation of the oxadiazole ring through a cyclization reaction and the subsequent coupling with a substituted pyrazole derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for both academic research and industrial applications.

In terms of its biological activities, N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide has shown promising results in various in vitro and in vivo studies. One of the most notable properties is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide has also been investigated for its anti-cancer properties. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that this compound could be further developed as a potential therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide have also been studied to assess its suitability for clinical use. Preliminary data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. However, further optimization may be necessary to improve its pharmacokinetic profile for human use.

In addition to its therapeutic potential, N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for studying disease mechanisms and identifying new therapeutic targets. For instance, it has been used to investigate the role of specific kinases in cancer progression and inflammation.

The safety profile of N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses. However, more comprehensive safety assessments are needed to fully understand its potential side effects and long-term safety.

In conclusion, N-[5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 1014028-32-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapies for various diseases.